Cas no 212268-45-6 (4-chloro-7H-Pyrrolo[2,3-d]pyrimidine-7-ethanol)

• Product Name: 4-chloro-7H-Pyrrolo[2,3-d]pyrimidine-7-ethanol
• CAS No: 212268-45-6
• MF: C₈H₈ClN₃O
• MW: 197.621620178223
• MDL: MFCD09909368
• CID: 1108947
• PubChem ID: 11805674
• Update Time: 2025-07-23

4-chloro-7H-Pyrrolo[2,3-d]pyrimidine-7-ethanol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-7H-Pyrrolo[2,3-d]pyrimidine-7-ethanol
• 2-(4-Chloro-7h-pyrrolo[2,3-d]pyrimidin-7-yl)ethan-1-ol
• 2-{4-CHLOROPYRROLO[2,3-D]PYRIMIDIN-7-YL}ETHANOL
• 212268-45-6
• 2-(4-CHLORO-7H-PYRROLO[2,3-D]PYRIMIDIN-7-YL)ETHANOL
• DTXSID401247952
• MFCD09909368
• AKOS006314302
• 2-(4-chloropyrrolo[2,3-d]pyrimidin-7-yl)ethanol

• MDL： MFCD09909368
• Inchi： 1S/C8H8ClN3O/c9-7-6-1-2-12(3-4-13)8(6)11-5-10-7/h1-2,5,13H,3-4H2
• InChI Key： JLUACDFRYAAZBB-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CN(C2=NC=N1)CCO

Computed Properties

• Exact Mass: 197.0355896g/mol
• Monoisotopic Mass: 197.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 4-chloro-7H-Pyrrolo[2,3-d]pyrimidine-7-ethanol

Research Brief on 4-chloro-7H-Pyrrolo[2,3-d]pyrimidine-7-ethanol (CAS: 212268-45-6): Recent Advances and Applications

4-chloro-7H-Pyrrolo[2,3-d]pyrimidine-7-ethanol (CAS: 212268-45-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and anticancer agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile scaffold, which allows for diverse modifications to enhance pharmacological properties. This research brief consolidates the latest findings on its synthesis, applications, and mechanistic insights, providing a comprehensive overview for researchers in the field.

Recent synthetic methodologies have focused on optimizing the yield and purity of 4-chloro-7H-Pyrrolo[2,3-d]pyrimidine-7-ethanol. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis route using palladium-catalyzed cross-coupling reactions, achieving a 78% yield with high regioselectivity. This advancement addresses previous challenges in scalability and cost-effectiveness, making the compound more accessible for large-scale pharmaceutical applications.

In drug discovery, 4-chloro-7H-Pyrrolo[2,3-d]pyrimidine-7-ethanol has been utilized as a precursor for Bruton's tyrosine kinase (BTK) inhibitors, such as ibrutinib analogs. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into a series of BTK-targeting compounds, showing improved binding affinity (IC₅₀ values in the nanomolar range) and reduced off-target effects. These findings underscore its potential in designing next-generation therapies for B-cell malignancies and autoimmune disorders.

Mechanistic studies have also explored the compound's role in modulating cellular pathways. Research published in Molecular Cancer Therapeutics (2023) revealed that derivatives of 4-chloro-7H-Pyrrolo[2,3-d]pyrimidine-7-ethanol exhibit dual inhibition of JAK/STAT and PI3K/AKT pathways, suggesting synergistic effects in overcoming drug resistance in solid tumors. Structural-activity relationship (SAR) analyses identified the ethanol moiety as critical for maintaining solubility while optimizing target engagement.

Future directions include exploring its applications in PROTAC (proteolysis-targeting chimera) technology, where its scaffold could serve as a linker for targeted protein degradation. Preliminary data from a 2023 preprint on ChemRxiv indicate promising results in degrading oncogenic proteins, though further validation is required. Industry reports also highlight its inclusion in pipeline candidates for inflammatory diseases, with Phase I trials expected to commence in 2024.

In conclusion, 4-chloro-7H-Pyrrolo[2,3-d]pyrimidine-7-ethanol remains a pivotal building block in medicinal chemistry, with recent advances emphasizing its synthetic accessibility, therapeutic versatility, and mechanistic depth. Continued research is warranted to unlock its full potential in addressing unmet medical needs.